Journal Name:Road Materials and Pavement Design
Journal ISSN:1468-0629
IF:3.805
Journal Website:http://www.tandfonline.com/toc/trmp20/current
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:118
Publishing Cycle:Quarterly
OA or Not:Not
Engineering surface states of hematite based photoanodes for boosting photoelectrochemical water splitting
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2019-06-21 , DOI: 10.1039/C9NH00368A
Hematite-based photoanodes are promising candidates for photoelectrochemical water splitting. However, the performance of pristine hematite semiconductors is unsatisfactory due to charge recombination occurring at different interfaces: back contact, bulk and semiconductor/electrolyte interfaces. Increasing efforts have been focused on enhancing the performance of hematite based photoanodes via nanostructure control, doping, heterojunction construction, and surface modification with a secondary semiconductor or an oxygen evolution electrocatalyst. Most of the previous studies attributed the enhanced PEC water splitting performance to the changes in the donor density via doping, the formation of type II heterojunction via a secondary semiconductor coating and the improved water oxidation kinetics via coating oxygen evolution electrocatalysts. However, the role of surface states presented at the semiconductor/electrolyte interfaces of hematite-based photoanodes has been overlooked in previous investigations, which virtually play a critical role in determining the photoelectrochemical water oxidation process. In this review, we summarize the recent progress of various techniques employed for the detection of surface states of hematite photoanodes and highlight the important role of modifying surface states in the development of high performance hematite based photoanodes for photoelectrochemical water splitting application. The challenges and future prospects in the study of hematite based photoanodes are also discussed.
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Enhanced moisture stability of metal halide perovskite solar cells based on sulfur–oleylamine surface modification†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2018-07-30 , DOI: 10.1039/C8NH00163D
As one of the most promising light-harvesting materials, perovskites have drawn tremendous attention for their unique advantages, such as high efficiency, low cost and facile fabrication compared with other photovoltaic materials. Nevertheless, poor moisture tolerance of the perovskites greatly hampers the operation of such devices and hinders their commercialization. Herein, we demonstrate a facile dipping treatment using sulfur–oleylamine solution for surface atomic modulation of perovskite films. Oleylammonium polysulfides (OPs) would be self-assembled on the etched perovskite film as an ultrathin outer layer. This layer could passivate the surface chemical activity of the outer perovskite layers. Moreover, the hydrophobic OPs significantly enhance moisture stability of such devices. As a result, the obtained device without encapsulation retains more than 70% of its initial power conversion efficiency (PCE) after 14 days of exposure to a relative humidity of 40 ± 10%.
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Endosome/lysosome-detained supramolecular nanogels as an efflux retarder and autophagy inhibitor for repeated photodynamic therapy of multidrug-resistant cancer†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2019-10-22 , DOI: 10.1039/C9NH00643E
The presence of drug efflux pumps and endo/lysosomal entrapment phenomena in multidrug-resistant cancer cells leads to insufficient and off-target accumulation of anticancer drugs in the cells, which severely reduces the drugs’ therapeutic efficacies. Here, we prepare a novel type of photosensitizer (PS)-loaded supramolecular nanogel, which can utilize the endo/lysosomal entrapment for enhanced photodynamic therapy (PDT) of multidrug-resistant cancer. The PS-loaded nanogels can elude the drug efflux pumps, and be markedly internalized by drug-resistant cancer cells through the endocytic pathway. With their pH-sensitive properties, the internalized nanogels can aggregate in the acidic endosomes/lysosomes, thus retarding their exocytosis from the cells. Moreover, the lysosomes of the nanogel-treated cells are severely damaged after irradiation, which inhibits the protective autophagy and improves the photodynamic therapeutic performance of the nanogels. Besides, the in vivo experiments show that the nanogels significantly prolong the tumor retention of the PSs, thus enabling multiple PDT treatments after a single drug injection.
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A highly selective and active metal-free catalyst for ammonia production†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2020-07-10 , DOI: 10.1039/D0NH00287A
We report a facile surface-induced method for the in situ growth of single-/few-layered crystalline fluorographdiyne film on the surface of carbon fibers (cFGDY). The crystallized structure of cFGDY was directly confirmed by the scanning/transmission electron microscopy (SEM/TEM), high-resolution TEM (HRTEM) and computer simulation, selected area electron diffraction (SAED), X-ray photoelectron spectroscopy (XPS), and Raman spectroscopy. cFGDY showed a 9-fold stacking mode. Our results show that cFGDY is a metal-free electrocatalyst with unique structure and excellent performance for ammonia production from nitrogen and water efficiently at room temperature and ambient pressure, achieving a high NH3 production rate and Faraday efficiency in neutral conditions. This work provides an efficient catalyst system with determined chemical and electronic structures for highly selective and active nitrogen reduction, serving as a promising platform towards the development of novel metal-free catalysts.
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A new strategy for developing superior electrode materials for advanced batteries: using a positive cycling trend to compensate the negative one to achieve ultralong cycling stability†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2016-09-16 , DOI: 10.1039/C6NH00150E
In this communication, in order to develop superior electrode materials for advanced energy storage devices, a new strategy is proposed and then verified by the (Si@MnO)@C/RGO anode material for lithium ion batteries. The core idea of this strategy is the use of a positive cycling trend (gradually increasing Li-storage capacities of the MnO-based constituent during cycling) to compensate the negative one (gradually decreasing capacities of the Si anode) to achieve ultralong cycling stability. As demonstrated in both half and full cells, the as-prepared (Si@MnO)@C/RGO nanocomposite exhibits superior Li-storage properties in terms of ultralong cycling stability (no obvious increase or decrease of capacity when cycled at 3 A g−1 after 1500 cycles) and excellent high-rate capabilities (delivering a capacity of ca. 540 mA h g−1 at a high current density of 8 A g−1) as well as a good full-cell performance. In addition, the structure of the electrodes is stable after 200 cycles. Such a strategy provides a new idea to develop superior electrode materials for next-generation energy storage devices with ultralong cycling stabilities.
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A novel strategy based on a ligand-switchable nanoparticle delivery system for deep tumor penetration†
Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2018-12-20 , DOI: 10.1039/C8NH00415C
The poor tumor penetration of many nanomedicines severely limits their therapeutic efficiency. Although the combination of cell-penetrating peptides (CPPs) has been reported as a promising strategy to improve the penetration capability of nanoparticles, the nonspecific interactions of CPPs may reduce nanoparticles’ circulation time and increase their side effects, making them inapplicable in many in vivo settings. Herein, we report a ligand-switchable strategy to inhibit CPPs’ nonspecific interactions in the bloodstream and quickly reactivate their functions when entering into tumor sites. Due to the rapid phase transition of PAE, the CPPs can be completely hidden under the PEG corona in plasma, avoiding direct interaction with the immune cells and normal tissues. Once extravasation from blood vessels occurs, the acidic tumor microenvironment would trigger the exposure of the CPPs, promoting the diffusion of antitumor agents deep into the tumor sites. With this ligand-switchable property, nanocarriers are capable of achieving long durations of circulation, preferential accumulation and efficient tumor penetration simultaneously, giving rise to high antitumor activity and low adverse reactions, and also providing a universal approach to enable in vivo applications of CPPs as well as other nonspecific ligands.
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Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI: 10.1039/D0NH90001J
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Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI: 10.1039/C6NH90001A
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Road Materials and Pavement Design ( IF 3.805 ) Pub Date: , DOI: 10.1039/C6NH90009G
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Road Materials and Pavement Design ( IF 3.805 ) Pub Date: 2021-09-27 , DOI: 10.1039/D1NH90037D
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 CONSTRUCTION & BUILDING TECHNOLOGY 结构与建筑技术3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
7.30 27 Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc.manuscriptcentral.com/rmpd